N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-2-phenoxy-N-propylacetamide, also known as HM-3, is a chemical compound that belongs to the family of acetamide. It is used in scientific experiments due to its potential applications in various fields of research and industry. The chemical formula of HM-3 is C25H27N2O4, and it has a molar mass of 425.49.
HM-3 has a yellowish powder appearance, and it is soluble in dimethyl sulfoxide, acetone, and ethanol. The melting point of HM-3 is approximately 199-201°C. It has a molecular formula weight of 425.49, and it has a density of 1.27 g/cm3. Based on its chemical structure, HM-3 contains an amide functional group, a quinoline ring, and a phenoxy group.
HM-3 can be synthesized through a multi-step process, which involves the following reactions: (i) reaction of 2-hydroxy-6-methoxyquinoline with formaldehyde, (ii) reaction of the product with hydroxylamine hydrochloride, (iii) reaction of the intermediate with phenoxyacetyl chloride, and (iv) reaction of the final product with propylamine. The synthesis of HM-3 can be characterized by various analytical techniques, such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared Spectroscopy (IR).
The analytical methods used to identify HM-3 include High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Thin Layer Chromatography (TLC). The purity of HM-3 can be determined using HPLC, and GC can be used to characterize the volatile compounds present in HM-3.
HM-3 exerts various biological activities, and it has been shown to possess anticancer, anti-tuberculosis, antifungal, and antimicrobial properties. It is also a potent inhibitor of acetylcholinesterase and butylcholinesterase.
HM-3 has moderate toxicity, and it exhibits cytotoxic effects on certain cell cultures. In vivo experiments have demonstrated that HM-3 is relatively safe at low doses, but toxicity increases with increasing doses.
HM-3 has significant applications in scientific experiments due to its pharmacological properties. It is used as a drug discovery platform, and it plays a significant role in the development of novel drugs that can be used to treat various diseases.
Currently, research on HM-3 is focused on identifying its structure-activity relationship and elucidating its mode of action. Researchers are exploring the potential therapeutic applications of this compound and are developing novel formulations that can increase its bioavailability.
HM-3 has significant implications in various fields of research and industry, including drug discovery, molecular pharmacology, and medicinal chemistry. It can also be used as a starting material in the synthesis of novel drugs.
HM-3 has several limitations, including moderate toxicity and solubility issues. However, future research can focus on the development of novel formulations that can enhance its solubility and bioavailability. Furthermore, researchers can explore the potential applications of HM-3 in the treatment of neurodegenerative diseases.
In conclusion, HM-3 is a chemical compound that has several potential applications in various fields of research and industry. It possesses several pharmacological properties and exhibits moderate toxicity levels. With further research, HM-3 can serve as a starting material for the development of novel drugs that can be used to treat various diseases. Its ability to inhibit acetylcholinesterase and butylcholinesterase makes it an attractive compound in the field of drug discovery and molecular pharmacology.
For inquiries regarding product suitability or assistance with placing orders, please don't hesitate to reach out to our expert technical support team. Alternatively, you can explore our informative guide pages for further assistance.